Cas no 18516-16-0 (3-Hydroxy-2-methyl-2-phenylpropanal)

3-Hydroxy-2-methyl-2-phenylpropanal is a versatile organic compound characterized by its hydroxyl and aldehyde functional groups attached to a phenyl-substituted carbon framework. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals, fragrances, and specialty materials. The presence of both hydroxy and aldehyde groups allows for selective derivatization, enabling its use in condensation, reduction, or oxidation reactions. Its stable yet modifiable structure makes it valuable for constructing complex molecules. The compound is typically handled under controlled conditions due to its sensitivity, requiring proper storage to maintain purity and stability. Its synthesis and applications are of interest in academic and industrial research.
3-Hydroxy-2-methyl-2-phenylpropanal structure
18516-16-0 structure
Product name:3-Hydroxy-2-methyl-2-phenylpropanal
CAS No:18516-16-0
MF:C10H12O2
MW:164.201083183289
CID:5700145
PubChem ID:10535020

3-Hydroxy-2-methyl-2-phenylpropanal Chemical and Physical Properties

Names and Identifiers

    • EN300-1621333
    • 18516-16-0
    • SCHEMBL341054
    • DEBRVWHWFXLIRK-UHFFFAOYSA-N
    • 3-hydroxy-2-methyl-2-phenylpropanal
    • 2-methyl-2-phenyl-3-hydroxypropanal
    • Benzeneacetaldehyde, α-(hydroxymethyl)-α-methyl-
    • 3-Hydroxy-2-methyl-2-phenylpropanal
    • Inchi: 1S/C10H12O2/c1-10(7-11,8-12)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3
    • InChI Key: DEBRVWHWFXLIRK-UHFFFAOYSA-N
    • SMILES: OCC(C=O)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.087±0.06 g/cm3(Predicted)
  • Boiling Point: 280.2±28.0 °C(Predicted)
  • pka: 13.92±0.10(Predicted)

3-Hydroxy-2-methyl-2-phenylpropanal Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1621333-10.0g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
10g
$4360.0 2023-06-04
Enamine
EN300-1621333-0.1g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
0.1g
$892.0 2023-06-04
Enamine
EN300-1621333-0.5g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
0.5g
$974.0 2023-06-04
Enamine
EN300-1621333-10000mg
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
10000mg
$4852.0 2023-09-22
Enamine
EN300-1621333-0.05g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
0.05g
$851.0 2023-06-04
Enamine
EN300-1621333-0.25g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
0.25g
$933.0 2023-06-04
Enamine
EN300-1621333-1.0g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
1g
$1014.0 2023-06-04
Enamine
EN300-1621333-5.0g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
5g
$2940.0 2023-06-04
Enamine
EN300-1621333-2.5g
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
2.5g
$1988.0 2023-06-04
Enamine
EN300-1621333-500mg
3-hydroxy-2-methyl-2-phenylpropanal
18516-16-0
500mg
$1084.0 2023-09-22

Additional information on 3-Hydroxy-2-methyl-2-phenylpropanal

3-Hydroxy-2-methyl-2-phenylpropanal (CAS 18516-16-0): Properties, Applications, and Market Insights

3-Hydroxy-2-methyl-2-phenylpropanal (CAS 18516-16-0) is a versatile organic compound with a unique molecular structure that combines hydroxyl, methyl, and phenyl functional groups. This aromatic aldehyde derivative has gained significant attention in various industries due to its interesting chemical properties and wide range of applications. The compound's systematic name reflects its structure: a propanal backbone with hydroxy, methyl, and phenyl substitutions at specific positions.

The molecular formula of 3-Hydroxy-2-methyl-2-phenylpropanal is C10H12O2, with a molecular weight of 164.20 g/mol. Its structural features make it particularly valuable in flavor and fragrance applications, where it contributes to complex scent profiles. The compound's hydroxy-aldehyde functionality allows for various chemical transformations, making it a useful intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-Hydroxy-2-methyl-2-phenylpropanal in green chemistry applications. As industries move toward more sustainable practices, this compound has shown promise as a bio-based intermediate in the production of environmentally friendly materials. Researchers are particularly interested in its potential role in developing biodegradable polymers and renewable fragrance ingredients.

In the pharmaceutical sector, derivatives of 3-Hydroxy-2-methyl-2-phenylpropanal are being investigated for their potential biological activities. The compound's structure shares similarities with several natural product scaffolds, making it an attractive starting point for drug discovery programs. Current research focuses on its potential as a building block for anti-inflammatory agents and neurological compounds.

The flavor and fragrance industry remains the primary consumer of 3-Hydroxy-2-methyl-2-phenylpropanal. Its unique organoleptic properties contribute to complex flavor profiles in food products and sophisticated scent compositions in perfumery. The compound is particularly valued for its ability to impart fruity, floral, and slightly woody notes, making it a versatile ingredient in modern fragrance design.

Market analysis indicates growing demand for 3-Hydroxy-2-methyl-2-phenylpropanal in Asia-Pacific regions, particularly in China and India, where the personal care and food additive industries are expanding rapidly. Manufacturers are responding to this demand by developing more efficient synthesis routes for CAS 18516-16-0, with an emphasis on cost-effective production and improved purity.

From a regulatory perspective, 3-Hydroxy-2-methyl-2-phenylpropanal is generally recognized as safe for use in approved applications when manufactured according to good practice guidelines. The compound is listed in various international chemical inventories and complies with major cosmetic and food safety regulations, making it suitable for global trade and application.

Recent advancements in analytical chemistry have improved the detection and quantification of 3-Hydroxy-2-methyl-2-phenylpropanal in complex matrices. Modern techniques such as HPLC-MS and GC-MS allow for precise measurement of this compound in finished products, ensuring quality control and regulatory compliance in various industries.

The synthesis of 3-Hydroxy-2-methyl-2-phenylpropanal typically involves aldol condensation reactions or oxidation of corresponding alcohols. Recent patent literature reveals innovative approaches to its production, including enzymatic methods and catalytic processes that offer improved yields and reduced environmental impact compared to traditional methods.

Storage and handling of CAS 18516-16-0 require standard chemical safety precautions. The compound should be kept in tightly sealed containers away from heat and direct sunlight to maintain stability. Proper ventilation and personal protective equipment are recommended when working with this material in industrial settings.

Future research directions for 3-Hydroxy-2-methyl-2-phenylpropanal include exploring its potential in advanced material science applications and investigating novel derivatives with enhanced properties. The compound's unique structural features continue to inspire innovation across multiple scientific disciplines, from organic electronics to biocatalysis.

For researchers and industry professionals seeking information about 3-Hydroxy-2-methyl-2-phenylpropanal, key search terms include "CAS 18516-16-0 properties," "hydroxy methyl phenylpropanal applications," and "aromatic aldehyde derivatives in fragrance." These search trends reflect the growing interest in this compound's diverse applications and commercial potential.

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